Cas no 1369181-95-2 (5-bromo-7-chloroisoquinoline-1-carbonitrile)

• Product Name: 5-bromo-7-chloroisoquinoline-1-carbonitrile
• CAS No: 1369181-95-2
• MF: C₁₀H₄BrClN₂
• MW: 267.509160041809
• MDL: MFCD26666999
• CID: 5208660
• PubChem ID: 75355373
• Update Time: 2025-06-11

5-bromo-7-chloroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 5-bromo-7-chloro-
• 5-bromo-7-chloroisoquinoline-1-carbonitrile

• MDL： MFCD26666999
• Inchi： 1S/C10H4BrClN2/c11-9-4-6(12)3-8-7(9)1-2-14-10(8)5-13/h1-4H
• InChI Key： IDCMUTDZSYDHBB-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(Br)=CC(Cl)=C2)C=CN=1

Additional information on 5-bromo-7-chloroisoquinoline-1-carbonitrile

Recent Advances in the Study of 5-Bromo-7-chloroisoquinoline-1-carbonitrile (CAS: 1369181-95-2)

5-Bromo-7-chloroisoquinoline-1-carbonitrile (CAS: 1369181-95-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the isoquinoline family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of bromo and chloro substituents, along with a nitrile group, enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 5-bromo-7-chloroisoquinoline-1-carbonitrile to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only reduced the number of synthetic steps but also minimized the formation of by-products, making it more suitable for large-scale production. The study highlighted the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In addition to its synthetic utility, 5-bromo-7-chloroisoquinoline-1-carbonitrile has been investigated for its biological activities. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against certain kinase enzymes implicated in cancer progression. The compound exhibited low micromolar IC50 values, suggesting its potential as a lead compound for the development of kinase inhibitors. Further molecular docking studies revealed that the bromo and chloro substituents play a critical role in binding to the active site of the target enzymes.

The pharmacokinetic properties of 5-bromo-7-chloroisoquinoline-1-carbonitrile have also been explored. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated moderate oral bioavailability and favorable tissue distribution, particularly in the liver and kidneys. However, the study also noted rapid metabolism via cytochrome P450 enzymes, which may necessitate structural modifications to improve its metabolic stability in future drug development efforts.

Despite these promising findings, challenges remain in the clinical translation of 5-bromo-7-chloroisoquinoline-1-carbonitrile. Its relatively low solubility in aqueous media and potential toxicity at higher doses are areas of concern. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. A 2023 review article in Advanced Drug Delivery Reviews summarized these approaches and emphasized the need for further in vivo studies to validate their efficacy and safety.

In conclusion, 5-bromo-7-chloroisoquinoline-1-carbonitrile (CAS: 1369181-95-2) represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, biological activity, and pharmacokinetic properties make it a valuable candidate for further research. Future studies should focus on optimizing its structure to enhance potency, solubility, and metabolic stability, as well as exploring its potential in combination therapies. The ongoing advancements in this field underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists to unlock the full potential of this compound.